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Compound of Interest

Compound Name:

3-

[(Cyclopropylcarbonyl)amino]benz

oic acid

Cat. No.: B362830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid (CAS No. 54057-68-0). The following procedures

are based on general laboratory safety protocols and data from structurally similar compounds

due to the absence of a publicly available, specific Safety Data Sheet (SDS) for this exact

chemical.

Disclaimer: Before proceeding with any handling or disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid, it is mandatory to obtain and consult the official

Safety Data Sheet (SDS) from your chemical supplier. This guide should be used for

informational purposes only and as a supplement to the supplier-specific SDS.

Immediate Safety and Handling Precautions
Prior to disposal, ensure all personnel are equipped with the appropriate Personal Protective

Equipment (PPE). Based on data for similar benzoic acid derivatives, the following PPE is

recommended:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]
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Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[1]

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Protocol
The primary method for the disposal of 3-[(Cyclopropylcarbonyl)amino]benzoic acid is

through a licensed and approved hazardous waste disposal service.[1]

Waste Identification and Classification:

Treat 3-[(Cyclopropylcarbonyl)amino]benzoic acid as a hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

classification in accordance with local, state, and federal regulations.

Waste Collection and Storage:

Collect waste in a designated, compatible, and properly sealed container.[2][3] The

container should be clearly labeled with the chemical name, "Hazardous Waste," and any

other information required by your institution.

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[2][3]

Do not mix with other waste streams unless compatibility is confirmed. Specifically, store

separately from strong oxidizing agents, strong acids, and strong bases.[4]

Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills of solid material, carefully sweep up the material to avoid creating dust and

place it in the designated hazardous waste container.[5]
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For larger spills, follow your institution's emergency spill response procedures.

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the

cleaning materials as hazardous waste.

Do not allow the chemical or contaminated cleaning materials to enter drains or

waterways.[6]

Disposal of Empty Containers:

Empty containers that held 3-[(Cyclopropylcarbonyl)amino]benzoic acid should be

triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, deface the label on the container and dispose of it as regular solid

waste, in accordance with your institution's policies.[7]

Arranging for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS

department or approved hazardous waste contractor to schedule a pickup.

Quantitative Data for Structurally Similar
Compounds
The following table summarizes key data for related benzoic acid derivatives. This information

is for comparative purposes and may not reflect the exact properties of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid.
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Property
3-Aminobenzoic
Acid

2-
[(Cyclopropylcarbo
nyl)amino]-3-
methylbenzoic acid

Benzoic Acid

CAS Number 99-05-8 926249-10-7 65-85-0

Molecular Formula C₇H₇NO₂ C₁₂H₁₃NO₃ C₇H₆O₂

Hazard Statements

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.[8]

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.[6]

H315: Causes skin

irritation.H318:

Causes serious eye

damage.H372:

Causes damage to

organs through

prolonged or repeated

exposure.

Disposal

Precautionary

Statement

P501: Dispose of

contents/container to

an approved waste

disposal plant.[9]

P501: Dispose of

contents/container to

an approved waste

disposal plant.[6]

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.[10]

Experimental Protocols
As this document focuses on disposal procedures, detailed experimental protocols are not

applicable. All handling and disposal actions should be guided by the specific Safety Data

Sheet and your institution's established safety protocols.

Visual Guidance
The following diagrams illustrate key procedural workflows for the safe disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid.
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Caption: General workflow for the disposal of 3-[(Cyclopropylcarbonyl)amino]benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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